D-Mannoheptulose D-Mannoheptulose 1,3,4,5,6,7-hexahydroxyheptan-2-one is a heptose.
D-manno-2-Heptulose is a natural product found in Hylotelephium spectabile with data available.
Brand Name: Vulcanchem
CAS No.: 3615-44-9
VCID: VC20794290
InChI: InChI=1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2
SMILES: C(C(C(C(C(C(=O)CO)O)O)O)O)O
Molecular Formula: C7H14O7
Molecular Weight: 210.18 g/mol

D-Mannoheptulose

CAS No.: 3615-44-9

Cat. No.: VC20794290

Molecular Formula: C7H14O7

Molecular Weight: 210.18 g/mol

* For research use only. Not for human or veterinary use.

D-Mannoheptulose - 3615-44-9

Specification

Description 1,3,4,5,6,7-hexahydroxyheptan-2-one is a heptose.
D-manno-2-Heptulose is a natural product found in Hylotelephium spectabile with data available.
CAS No. 3615-44-9
Molecular Formula C7H14O7
Molecular Weight 210.18 g/mol
IUPAC Name 1,3,4,5,6,7-hexahydroxyheptan-2-one
Standard InChI InChI=1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2
Standard InChI Key HSNZZMHEPUFJNZ-UHFFFAOYSA-N
Isomeric SMILES C([C@H]([C@H]([C@@H]([C@@H](C(=O)CO)O)O)O)O)O
SMILES C(C(C(C(C(C(=O)CO)O)O)O)O)O
Canonical SMILES C(C(C(C(C(C(=O)CO)O)O)O)O)O
Appearance Assay:≥98%A crystalline solid

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